rac-(1R,2S)-2-(3,5-dibromophenyl)cyclopropan-1-amine hydrochloride, trans
Overview
Description
Rac-(1R,2S)-2-(3,5-dibromophenyl)cyclopropan-1-amine hydrochloride, trans (rac-DBPC) is a synthetic compound that has been used extensively in scientific research and laboratory experiments. Rac-DBPC is a derivative of the cyclopropanamine family of compounds, and is often used to study the effects of cyclopropanamine-derived compounds on biochemical and physiological processes.
Scientific Research Applications
Rac-DBPC has been used extensively in scientific research and laboratory experiments to study the effects of cyclopropanamine-derived compounds on biochemical and physiological processes. Rac-DBPC has been used to study the effects of cyclopropanamine-derived compounds on the activity of enzymes, such as acetylcholinesterase and monoamine oxidase. Rac-DBPC has also been used to study the effects of cyclopropanamine-derived compounds on the activity of transporters, such as the serotonin transporter and the dopamine transporter.
Mechanism of Action
The mechanism of action of rac-(1R,2S)-2-(3,5-dibromophenyl)cyclopropan-1-amine hydrochloride, trans is not fully understood. It is thought to act by inhibiting the activity of enzymes, such as acetylcholinesterase and monoamine oxidase, and by blocking the activity of transporters, such as the serotonin transporter and the dopamine transporter. In addition, this compound may also act by binding to certain receptors, such as muscarinic and nicotinic receptors.
Biochemical and Physiological Effects
Rac-DBPC has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the activity of enzymes, such as acetylcholinesterase and monoamine oxidase, and block the activity of transporters, such as the serotonin transporter and the dopamine transporter. Rac-DBPC has also been shown to bind to muscarinic and nicotinic receptors. In vivo studies have shown that this compound can reduce the levels of serotonin and dopamine in the brain, as well as reduce the levels of acetylcholine in the brain.
Advantages and Limitations for Lab Experiments
Rac-DBPC has several advantages for use in laboratory experiments. It is a stable compound, with a long shelf-life, and is relatively easy to synthesize. It is also non-toxic and has been shown to have a variety of biochemical and physiological effects. However, rac-(1R,2S)-2-(3,5-dibromophenyl)cyclopropan-1-amine hydrochloride, trans also has some limitations. It is not water-soluble, and thus must be dissolved in an organic solvent before use. It is also not very soluble in most organic solvents, and thus must be used at relatively low concentrations.
Future Directions
There are several potential future directions for research on rac-(1R,2S)-2-(3,5-dibromophenyl)cyclopropan-1-amine hydrochloride, trans. One potential direction is to further study the biochemical and physiological effects of this compound. In particular, further research could be conducted to better understand the mechanism of action of this compound, as well as to identify potential therapeutic applications. Another potential direction is to develop new synthetic methods for the synthesis of this compound. Finally, further research could be conducted to optimize the use of this compound in laboratory experiments, such as by developing new solvents or formulations that would improve its solubility and stability.
Synthesis Methods
Rac-DBPC can be synthesized from commercially available starting materials. The synthesis starts with the reaction of 1,2-dibromocyclopropan-1-amine hydrochloride (DBCA) and 2-bromocyclopropanol in the presence of potassium carbonate, sodium bicarbonate, and sodium chloride. This reaction yields rac-(1R,2S)-2-(3,5-dibromophenyl)cyclopropan-1-amine hydrochloride, trans as the major product. The reaction can be carried out in either aqueous or organic solvent.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2S)-2-(3,5-dibromophenyl)cyclopropan-1-amine hydrochloride, trans involves the reaction of a cyclopropane compound with an amine in the presence of a reducing agent to form the desired product. The reaction is carried out under acidic conditions to protonate the amine and form the hydrochloride salt of the product.", "Starting Materials": [ "3,5-dibromobenzene", "cyclopropane", "ammonia", "hydrogen chloride", "sodium borohydride", "acetic acid" ], "Reaction": [ "Step 1: Bromination of 3,5-dibromobenzene using bromine to form 3,5-dibromo-phenyl-bromide", "Step 2: Reaction of 3,5-dibromo-phenyl-bromide with cyclopropane in the presence of sodium borohydride and acetic acid to form rac-(1R,2S)-2-(3,5-dibromophenyl)cyclopropane", "Step 3: Reaction of rac-(1R,2S)-2-(3,5-dibromophenyl)cyclopropane with ammonia in the presence of hydrogen chloride to form rac-(1R,2S)-2-(3,5-dibromophenyl)cyclopropan-1-amine hydrochloride, trans" ] } | |
CAS RN |
2550996-99-9 |
Molecular Formula |
C9H10Br2ClN |
Molecular Weight |
327.4 |
Purity |
95 |
Origin of Product |
United States |
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